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Compound of Interest

Compound Name: Acid Green 28

Cat. No.: B1175345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Green 28 (CAS No. 12217-29-7). This document includes collated solubility data, a detailed

experimental protocol for solubility determination, and a workflow diagram to support laboratory

investigations.

Introduction to Acid Green 28
Acid Green 28 is an anthraquinone-based acid dye. Its chemical structure includes sulfonic

acid groups, which impart its characteristic solubility in aqueous solutions. It is crucial to

distinguish Acid Green 28 (CAS 12217-29-7) from Solvent Green 28 (CAS No. 71839-01-5 or

28198-05-2). Acid Green 28 is a sodium salt of a sulfonic acid and is designed for aqueous

applications, whereas Solvent Green 28 lacks these sulfonate groups and is intended for use in

non-polar organic solvents.[1][2][3][4] The molecular formula of Acid Green 28 is

C₃₄H₃₂N₂Na₂O₁₀S₂ and it has a molecular weight of 738.74 g/mol .[2][4]

Solubility Data
The solubility of Acid Green 28 is a critical parameter for its application in various fields. The

following table summarizes the available quantitative solubility data. It is important to note that

there are some discrepancies in the reported values in aqueous solutions, and there is a lack

of specific quantitative data for many organic solvents.
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Solvent Temperature Solubility Reference(s)

Water Not Specified 20 g/L [5]

Water 90°C 90 g/L [6]

Water Not Specified Insoluble Matter: ≤1% [7]

Organic Solvents

(general)
Not Specified

Generally slightly

soluble

Note: The "insoluble matter" likely refers to impurities within the dye preparation rather than the

intrinsic solubility of the dye molecule itself.

Experimental Protocol for Solubility Determination
This section outlines a detailed methodology for the experimental determination of Acid Green
28 solubility in various solvents. The protocol combines gravimetric and spectrophotometric

methods for accurate quantification.

Materials and Equipment
Acid Green 28 (high purity)

Selected solvents (e.g., deionized water, ethanol, methanol, DMSO)

Analytical balance (± 0.0001 g)

Vortex mixer

Thermostatic shaker or water bath

Centrifuge

Spectrophotometer (UV-Vis)

Volumetric flasks and pipettes

Syringe filters (0.45 µm)
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Glass vials with screw caps

Procedure
Preparation of Saturated Solutions:

1. Add an excess amount of Acid Green 28 to a series of glass vials.

2. Pipette a known volume (e.g., 5 mL) of the desired solvent into each vial.

3. Securely cap the vials and place them in a thermostatic shaker set to a constant

temperature (e.g., 25°C).

4. Equilibrate the samples for a minimum of 24 hours to ensure saturation. Periodically

vortex the samples to facilitate dissolution.

Sample Separation:

1. After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow

undissolved solid to settle.

2. Carefully withdraw a known volume of the supernatant using a syringe fitted with a 0.45

µm filter to remove any suspended particles.

Gravimetric Analysis (for non-volatile solvents):

1. Weigh an empty, dry container.

2. Dispense a known volume of the filtered saturated solution into the container.

3. Evaporate the solvent under controlled conditions (e.g., in a vacuum oven) until a constant

weight of the dried dye is achieved.

4. Calculate the solubility using the mass of the dried dye and the volume of the solution.

Spectrophotometric Analysis:

1. Preparation of Standard Solutions: Prepare a series of standard solutions of Acid Green
28 of known concentrations in the solvent of interest.
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2. Determination of λmax: Scan one of the standard solutions across a range of wavelengths

(e.g., 400-800 nm) to determine the wavelength of maximum absorbance (λmax).

3. Calibration Curve: Measure the absorbance of each standard solution at λmax. Plot a

calibration curve of absorbance versus concentration.

4. Sample Measurement: Dilute the filtered saturated solution with a known volume of the

solvent to bring the absorbance within the linear range of the calibration curve. Measure

the absorbance of the diluted sample at λmax.

5. Calculation: Use the calibration curve to determine the concentration of the diluted

sample. Calculate the original concentration of the saturated solution, taking into account

the dilution factor.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the experimental determination of Acid
Green 28 solubility.
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Preparation of Saturated Solution
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Analysis

Gravimetric Method Spectrophotometric Method

Add excess Acid Green 28 to vials

Add known volume of solvent
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Settle undissolved solid
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Weigh dried dye
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Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Acid Green 28.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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